Cas no 2172431-97-7 (4-(3-bromo-3-cyclopropylpropyl)-1-chloro-2-methylbenzene)

4-(3-Bromo-3-cyclopropylpropyl)-1-chloro-2-methylbenzene is a halogenated aromatic compound featuring a cyclopropylpropyl side chain, offering unique reactivity for synthetic applications. The presence of both bromine and chlorine substituents enhances its utility as an intermediate in cross-coupling reactions, such as Suzuki or Negishi couplings, while the cyclopropyl group introduces steric and electronic modulation. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural complexity enables the synthesis of tailored bioactive molecules. Its stability under standard conditions ensures reliable handling and storage. The methyl group at the 2-position further diversifies its functionalization potential, making it a versatile building block in organic synthesis.
4-(3-bromo-3-cyclopropylpropyl)-1-chloro-2-methylbenzene structure
2172431-97-7 structure
Product Name:4-(3-bromo-3-cyclopropylpropyl)-1-chloro-2-methylbenzene
CAS No:2172431-97-7
MF:C13H16BrCl
MW:287.623142242432
CID:6200206
PubChem ID:165520375
Update Time:2025-06-14

4-(3-bromo-3-cyclopropylpropyl)-1-chloro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 4-(3-bromo-3-cyclopropylpropyl)-1-chloro-2-methylbenzene
    • EN300-1282693
    • 2172431-97-7
    • Inchi: 1S/C13H16BrCl/c1-9-8-10(3-7-13(9)15)2-6-12(14)11-4-5-11/h3,7-8,11-12H,2,4-6H2,1H3
    • InChI Key: TUFKNRWPFYSLJT-UHFFFAOYSA-N
    • SMILES: BrC(CCC1C=CC(=C(C)C=1)Cl)C1CC1

Computed Properties

  • Exact Mass: 286.01239g/mol
  • Monoisotopic Mass: 286.01239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 0Ų

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Additional information on 4-(3-bromo-3-cyclopropylpropyl)-1-chloro-2-methylbenzene

Comprehensive Overview of 4-(3-bromo-3-cyclopropylpropyl)-1-chloro-2-methylbenzene (CAS No. 2172431-97-7)

4-(3-bromo-3-cyclopropylpropyl)-1-chloro-2-methylbenzene (CAS No. 2172431-97-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and advanced material synthesis. With its unique bromo-cyclopropyl and chloro-methylbenzene structural motifs, this compound serves as a versatile building block for researchers exploring novel chemical pathways. The CAS number 2172431-97-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in synthetic chemistry.

The molecular structure of 4-(3-bromo-3-cyclopropylpropyl)-1-chloro-2-methylbenzene combines a cyclopropyl ring with a brominated alkyl chain and a chlorinated aromatic core, making it a valuable candidate for cross-coupling reactions and ring-opening polymerizations. Recent studies highlight its potential in creating high-performance polymers and bioactive molecules, aligning with the rising demand for sustainable materials and precision medicine. Keywords like "bromo-cyclopropyl derivatives" and "chloro-methylbenzene applications" are trending in scientific forums, underscoring its interdisciplinary appeal.

From a synthetic perspective, the CAS 2172431-97-7 compound offers exceptional reactivity due to its electrophilic bromine and nucleophilic aromatic chlorine sites. This dual functionality enables chemists to design complex architectures, such as chiral catalysts or ligands for metal-organic frameworks (MOFs). Industry experts often search for "synthesis of bromo-cyclopropyl benzene derivatives" or "applications of chloro-methylbenzene in agrochemicals," indicating its broad utility beyond pharmaceuticals.

Environmental and regulatory considerations are also critical when discussing 4-(3-bromo-3-cyclopropylpropyl)-1-chloro-2-methylbenzene. While not classified as hazardous, its halogenated components necessitate careful handling under standard laboratory protocols. Researchers frequently inquire about "green chemistry approaches for brominated compounds" or "degradation pathways of chloro-aromatics," reflecting the shift toward eco-friendly methodologies. The compound’s stability under various pH conditions further enhances its appeal for industrial-scale applications.

In the context of market trends, CAS 2172431-97-7 is increasingly referenced in patents related to electronic materials and liquid crystals. Its rigid cyclopropyl group and aromatic chlorination contribute to thermal stability, a key factor in OLED technology and flexible displays. Searches for "cyclopropyl benzene derivatives in optoelectronics" or "halogenated benzene for device fabrication" highlight its niche yet expanding role in high-tech industries.

Future research directions for 4-(3-bromo-3-cyclopropylpropyl)-1-chloro-2-methylbenzene may focus on catalytic asymmetric synthesis or bioconjugation techniques, addressing gaps in enantioselective transformations. As AI-driven drug discovery accelerates, queries like "machine learning for bromo-aromatic compound design" or "QSAR modeling of chloro-methylbenzenes" are gaining traction, suggesting a convergence of computational and experimental approaches for this compound.

In summary, 4-(3-bromo-3-cyclopropylpropyl)-1-chloro-2-methylbenzene (CAS No. 2172431-97-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical scaffolds to advanced materials—make it a subject of enduring interest, as evidenced by the persistent search volume for related long-tail keywords and technical queries across scientific platforms.

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